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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

strontium metal hydrogenation. Our aim is to help you overcome common challenges,

particularly the issue of surface passivation, to ensure successful and efficient synthesis of

strontium hydride.

Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments.
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Problem Possible Cause Suggested Solution

No or very slow reaction with

hydrogen.

Surface Passivation: Strontium

metal readily reacts with

components of the air, such as

oxygen and nitrogen, to form a

passivating layer of strontium

oxide (SrO) and strontium

nitride (Sr3N2).[1][2] This layer

acts as a barrier, preventing

the direct contact of hydrogen

with the fresh metal surface.

Surface Preparation: The

passivation layer must be

removed prior to

hydrogenation. This can be

achieved through mechanical

or chemical methods in an

inert atmosphere (e.g., a

glovebox).In-situ Activation:

Heating the strontium metal

under high vacuum or a flow of

inert gas can help to desorb

some surface contaminants

and potentially break down the

passivation layer.

Reaction starts but then stops.

Incomplete Removal of

Passivation Layer: Residual

patches of the oxide or nitride

layer can hinder the

propagation of the

hydrogenation reaction.Re-

passivation: If the reaction

environment is not sufficiently

free of air and moisture, the

strontium surface can re-

passivate during the

experiment.

Thorough Surface Cleaning:

Ensure the chosen surface

preparation method is applied

meticulously to the entire

surface of the strontium

metal.Maintain Inert

Atmosphere: The entire

experiment, from surface

preparation to the introduction

of hydrogen, should be

conducted under a high-purity

inert atmosphere (e.g., argon

or nitrogen) in a glovebox or

using Schlenk line techniques.

Low yield of strontium hydride. Impure Hydrogen Gas: The

presence of oxygen or

moisture in the hydrogen gas

can lead to the formation of

strontium oxide and hydroxide

instead of the

hydride.Inadequate Reaction

Use High-Purity Hydrogen:

Utilize a high-purity grade of

hydrogen gas and consider

passing it through a

purification train to remove any

residual oxygen and

moisture.Optimize Reaction
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Conditions: The temperature

and pressure of the hydrogen

gas may not be optimal for

complete conversion.

Parameters: While specific

conditions can vary, heating

the strontium metal (e.g., to

300-600°C) under a positive

pressure of hydrogen is

generally required for the

synthesis of alkali and alkaline

earth metal hydrides.[2]

Product is contaminated with

strontium oxide/nitride.

Reaction with Atmospheric

Contaminants: As mentioned,

exposure to even trace

amounts of air or moisture can

lead to the formation of these

byproducts.

Strict Air-Free Techniques: The

importance of maintaining a

rigorously inert atmosphere

throughout the entire process

cannot be overstated. Ensure

all glassware is thoroughly

dried and the inert gas

atmosphere is of high purity.

Frequently Asked Questions (FAQs)
Q1: What is the passivation layer on strontium metal composed of?

A1: When exposed to air, strontium metal rapidly forms a passivation layer that is primarily

composed of strontium oxide (SrO).[1][2] Due to the presence of nitrogen in the atmosphere,

strontium nitride (Sr3N2) can also be a significant component of this layer.[1] This layer

protects the bulk metal from further reaction with the atmosphere.

Q2: How should I store strontium metal to minimize passivation?

A2: To minimize passivation, strontium metal should be stored under an inert atmosphere, such

as dry argon. It is often supplied and should be kept in a tightly sealed container. For long-term

storage and handling, a glovebox with a continuously purified inert atmosphere is highly

recommended.[3][4][5][6] Storing under mineral oil can also offer some protection against

atmospheric exposure.[7]

Q3: Can I mechanically clean the surface of the strontium metal?
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A3: Yes, mechanical cleaning is a viable method to remove the passivation layer. In an inert

atmosphere (glovebox), you can use a scalpel, file, or wire brush to physically scrape off the

dull passivation layer, exposing the shiny, fresh metal underneath. This should be done

immediately before the hydrogenation reaction to prevent re-passivation.

Q4: Are there any chemical methods to remove the passivation layer?

A4: While specific chemical etching protocols for pure strontium metal are not widely

documented for this application, dilute acids are known to dissolve strontium oxide. However,

this approach carries a high risk of reacting with the strontium metal itself and introducing

impurities. If attempting a chemical clean, it would require careful selection of the etchant and

rigorous exclusion of water and air. Research on etching strontium-containing perovskites has

explored the use of deionized water and acid solutions to remove surface strontium oxide.[8][9]

[10][11]

Q5: What is "in-situ activation" and how can it be applied to strontium hydrogenation?

A5: In-situ activation refers to the process of preparing the metal surface for reaction within the

reactor itself, immediately before introducing the reactant gas. For strontium hydrogenation,

this would typically involve heating the strontium metal under a high vacuum or a continuous

flow of high-purity inert gas. This process can help to drive off adsorbed moisture and may lead

to the thermal decomposition or disruption of the passivation layer, creating active sites for the

hydrogenation to begin.

Experimental Protocols
General Handling and Storage of Strontium Metal
Strontium metal is highly reactive and requires careful handling to prevent the formation of a

passivation layer.

Inert Atmosphere: All handling of strontium metal should be performed under a high-purity

inert atmosphere, such as argon or nitrogen, within a glovebox.[3]

Storage: Store strontium metal in a tightly sealed container under an inert atmosphere. For

extended periods, storage within a glovebox is recommended.
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Protocol for Hydrogenation of Strontium Metal
This protocol provides a general procedure for the synthesis of strontium hydride, incorporating

steps to address surface passivation.

1. Surface Preparation (in a Glovebox):

Cut a piece of strontium metal of the desired mass.
Using a clean scalpel or file, mechanically remove the dull outer passivation layer until a
shiny, metallic surface is exposed.
Place the cleaned strontium metal into a reaction vessel suitable for high-temperature gas-
solid reactions (e.g., a quartz or stainless steel tube furnace reactor).

2. In-situ Activation and Hydrogenation:

Seal the reactor and transfer it out of the glovebox.
Connect the reactor to a gas manifold capable of supplying high-purity hydrogen and an inert
gas, and equipped with a vacuum pump.
Evacuate the reactor to a high vacuum to remove any residual atmospheric gases.
Heat the reactor to a moderate temperature (e.g., 150-200°C) under vacuum for a period to
desorb any surface contaminants.
Cool the reactor to room temperature and introduce high-purity hydrogen gas.
Gradually heat the reactor to the reaction temperature (e.g., 300-400°C) under a continuous
flow or static pressure of hydrogen. The direct reaction to form strontium hydride is: Sr(s) +
H₂(g) → SrH₂(s)[1]
Maintain the reaction conditions for a sufficient time to ensure complete conversion.
After the reaction is complete, cool the reactor to room temperature under a hydrogen or
inert gas atmosphere before handling the strontium hydride product.
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Parameter Typical Value/Range Notes

Hydrogenation Temperature 300 - 600 °C

Optimal temperature may vary

depending on the physical

form of the strontium and the

hydrogen pressure.[2]

Hydrogen Pressure 1 - 50 atm
Higher pressures can facilitate

the reaction.

Reaction Time 1 - 12 hours

Dependent on the scale of the

reaction and the reaction

conditions.

Product Strontium Hydride (SrH₂) A white crystalline solid.

Visualizations
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Caption: The process of strontium metal passivation in air.
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Hydrogenation Fails or is Inefficient

Was the metal surface cleaned?

Was a strict inert atmosphere maintained?

Yes

Solution: Mechanically clean the surface in a glovebox.

No

Is the hydrogen gas of high purity?

Yes

Solution: Use a glovebox or Schlenk line and ensure all equipment is dry.

No

Are the reaction temperature and pressure adequate?

Yes

Solution: Use high-purity H₂ and a purification train.

No

Solution: Optimize temperature and pressure.

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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